Cas no 68701-99-5 (3,5-Dimethyl-1,6-heptadiene)

• Product Name: 3,5-Dimethyl-1,6-heptadiene
• CAS No: 68701-99-5
• MF: C₉H₁₆
• MW: 124.223342895508
• CID: 2676871
• Update Time: 2023-08-06

3,5-Dimethyl-1,6-heptadiene Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethyl-1,6-heptadiene
• 1,6-Heptadiene, 3,5-dimethyl-
• IILUPZLCNCGGHZ-UHFFFAOYSA-N
• 3,5-Dimethyl-1,6-heptadiene #

• Inchi： 1S/C9H16/c1-5-8(3)7-9(4)6-2/h5-6,8-9H,1-2,7H2,3-4H3
• InChI Key： IILUPZLCNCGGHZ-UHFFFAOYSA-N
• SMILES： C(C(C=C)C)C(C=C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 80.2
• Topological Polar Surface Area: 0